molecular formula C9H9BrN2O4 B8733594 Ethyl 2-(2-Bromo-5-nitro-4-pyridyl)acetate

Ethyl 2-(2-Bromo-5-nitro-4-pyridyl)acetate

Cat. No.: B8733594
M. Wt: 289.08 g/mol
InChI Key: HIXRZMZQSZBSKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(2-Bromo-5-nitro-4-pyridyl)acetate is a useful research compound. Its molecular formula is C9H9BrN2O4 and its molecular weight is 289.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9BrN2O4

Molecular Weight

289.08 g/mol

IUPAC Name

ethyl 2-(2-bromo-5-nitropyridin-4-yl)acetate

InChI

InChI=1S/C9H9BrN2O4/c1-2-16-9(13)4-6-3-8(10)11-5-7(6)12(14)15/h3,5H,2,4H2,1H3

InChI Key

HIXRZMZQSZBSKF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=CC(=NC=C1[N+](=O)[O-])Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-5-nitropyridine (1.84 g, 9.06 mmol) and trimethylsilanyl-acetic acid ethyl ester (1.53 g, 9.52 mmol) are dissolved under an atmosphere of argon in dry THF (10 ml). After cooling to −78° C., a solution of tetrabutylammonium fluoride (TBAF, 2.37 g, vacuum-dried overnight) in a mixture of THF and acetonitrile (10 ml/10 ml) is slowly added, so that the reaction temperature did not rise above −65° C. After complete addition, the mixture is stirred at −40° C. for 30 minutes, and at −20° C. for 10 minutes. The reaction mixture is re-cooled to −78° C., and 2,3-dichloro-5,6-dicyano-p-benzochinone (DDQ, 2.06 g, 9.06 mmol) is added. The suspension is allowed to warm to RT. TLC analysis indicated complete conversion. The reaction mixture is diluted with EtOAc and poured into a saturated solution of NH4Cl solution. The organic layer is separated, washed with brine, dried over Na2SO4, and the solvent is evaporated. The residue is purified by FCC (toluene/EtOAc 100:0 to 97:3) to afford the title compound. 1H NMR (CDCl3, 400 MHz): δ 1.26 (t, J=7 Hz, 3H), 4.01 (s, 2H), 4.19 (q, J=7 Hz, 2H), 7.53 (s, 1H), 9.06 (s, 1H). ES−−MS: 287, 289 [M−H]−.
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1.84 g
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reactant
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1.53 g
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10 mL
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2.37 g
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10 mL
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